Cas no 2172443-38-6 (2-(difluoromethyl)-5-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 2-(difluoromethyl)-5-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2172443-38-6
• MF: C₈H₇F₃O₃S
• MW: 240.199591875076
• CID: 6232392
• PubChem ID: 165573384
• Update Time: 2025-10-22

2-(difluoromethyl)-5-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-5-methoxybenzene-1-sulfonyl fluoride
• 2172443-38-6
• EN300-1611842

• Inchi： 1S/C8H7F3O3S/c1-14-5-2-3-6(8(9)10)7(4-5)15(11,12)13/h2-4,8H,1H3
• InChI Key： CUFCGUYNTOWPCR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C(F)F)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 240.00679974g/mol
• Monoisotopic Mass: 240.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(difluoromethyl)-5-methoxybenzene-1-sulfonyl fluoride

Introduction to 2-(difluoromethyl)-5-methoxybenzene-1-sulfonyl fluoride (CAS No. 2172443-38-6)

The compound 2-(difluoromethyl)-5-methoxybenzene-1-sulfonyl fluoride, with CAS registry number 2172443-38-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonyl fluoride group attached to a benzene ring substituted with a difluoromethyl and methoxy group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 2-(difluoromethyl)-5-methoxybenzene-1-sulfonyl fluoride in the development of advanced materials and pharmaceuticals. Researchers have explored its reactivity under different conditions, revealing its ability to participate in nucleophilic aromatic substitution reactions. This property is particularly advantageous in the synthesis of complex organic molecules, where precise control over reaction pathways is essential.

The synthesis of 2-(difluoromethyl)-5-methoxybenzene-1-sulfonyl fluoride involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the sulfonyl fluoride group is achieved through a fluorination reaction, which requires careful optimization to ensure high yields and purity. Recent advancements in catalytic fluorination techniques have significantly improved the efficiency of this step, making the compound more accessible for large-scale production.

In terms of applications, 2-(difluoromethyl)-5-methoxybenzene-1-sulfonyl fluoride has shown promise in the field of drug discovery. Its ability to act as a bioisostere for other sulfonyl-containing compounds makes it a valuable tool in medicinal chemistry. Additionally, its unique electronic properties have led to its investigation as a potential precursor for advanced materials such as semiconductors and optoelectronic devices.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that under certain conditions, 2-(difluoromethyl)-5-methoxybenzene-1-sulfonyl fluoride can undergo biodegradation, reducing its persistence in the environment. This finding is particularly important for industries relying on this compound, as it highlights the need for sustainable practices to minimize ecological footprint.

Furthermore, the compound's stability under various thermal and chemical conditions has been thoroughly investigated. These studies have revealed that 2-(difluoromethyl)-5-methoxybenzene-1-sulfonyl fluoride exhibits excellent thermal stability up to moderate temperatures, making it suitable for applications that require prolonged exposure to heat or harsh chemical environments.

In conclusion, 2-(difluoromethyl)-5-methoxybenzene-1-sulfonyl fluoride (CAS No. 2172443-38-6) is a versatile compound with a wide range of potential applications. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an important molecule in modern organic chemistry and materials science.